Cas no 1882171-80-3 (Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]-)

• Product Name: Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]-
• CAS No: 1882171-80-3
• MF: C₁₇H₂₇ClO
• MW: 282.848684549332
• CID: 5285321
• Update Time: 2025-10-30

Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]-

• Inchi： 1S/C17H27ClO/c1-3-5-11-17(4-2,15-18)12-13-19-14-16-9-7-6-8-10-16/h6-10H,3-5,11-15H2,1-2H3
• InChI Key： IXCHQQJVOOHQRT-UHFFFAOYSA-N
• SMILES： C1(COCCC(CCl)(CC)CCCC)=CC=CC=C1

Additional information on Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]-

Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3): A Comprehensive Overview in Modern Chemical Research

Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]-, identified by the CAS number 1882171-80-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study. The presence of both aromatic and aliphatic moieties in its structure contributes to its versatility, enabling its use in various synthetic pathways and biological interactions.

The molecular architecture of Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3) is defined by a benzene ring substituted with a long-chain ether moiety. The ether group, specifically the part denoted as [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl], introduces both hydrophobic and hydrophilic characteristics to the molecule. This dual nature makes it an attractive candidate for applications in drug delivery systems, where the ability to interact with both lipid and aqueous environments is crucial.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on sophisticated delivery mechanisms. The compound’s ability to form stable complexes with other molecules while maintaining solubility in multiple solvents positions it as a promising candidate for such applications. For instance, researchers have been exploring its potential use in nanocarrier systems designed to enhance the bioavailability of therapeutic agents.

One of the most compelling aspects of Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3) is its reactivity. The chloromethyl group attached to the long-chain ether provides a reactive site for further functionalization. This feature has been exploited in synthetic chemistry to develop novel derivatives with tailored properties. For example, recent studies have demonstrated its utility in constructing complex organic molecules through nucleophilic substitution reactions, which are fundamental to many synthetic pathways.

The compound’s potential extends beyond synthetic chemistry into the realm of materials science. Its unique structural features make it suitable for developing advanced polymers and coatings that exhibit enhanced durability and functionality. These materials could find applications in industries ranging from automotive to electronics, where performance under extreme conditions is paramount.

From a biological perspective, the interaction between Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3) and biological targets has been a focus of numerous studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules. The ability to modify its structure allows for the creation of compounds that can interact selectively with specific biological pathways, offering new avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to optimize these processes, ensuring high yields and purity levels necessary for pharmaceutical applications. These advancements not only streamline the production but also make the process more sustainable by reducing waste and energy consumption.

The safety profile of Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3) is another critical aspect that has been thoroughly investigated. While it is essential to handle any chemical compound with appropriate precautions due to potential health hazards associated with exposure, this compound has shown favorable safety profiles in preliminary studies. Researchers have assessed its toxicity and found it to be relatively low when used under controlled conditions.

The environmental impact of producing and utilizing this compound is also a consideration that has been addressed through green chemistry principles. Efforts have been made to develop synthetic routes that minimize hazardous waste and utilize renewable resources wherever possible. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Benzene, [[[3-(chloromethyl)-3-ethylheptyl]oxy]methyl]- (CAS No. 1882171-80-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique molecular structure offers opportunities for innovation in drug development, materials science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological progress.